Cas no 2411256-01-2 (2-chloro-1-2-(1-cyclopropyl-1H-imidazol-2-yl)-3,3-dimethylazetidin-1-ylethan-1-one)

• Product Name: 2-chloro-1-2-(1-cyclopropyl-1H-imidazol-2-yl)-3,3-dimethylazetidin-1-ylethan-1-one
• CAS No: 2411256-01-2
• MF: C₁₃H₁₈ClN₃O
• MW: 267.754521846771
• CID: 5356092
• PubChem ID: 146094687
• Update Time: 2025-06-08

2-chloro-1-2-(1-cyclopropyl-1H-imidazol-2-yl)-3,3-dimethylazetidin-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• Z3766271537
• 2-chloro-1-[2-(1-cyclopropyl-1H-imidazol-2-yl)-3,3-dimethylazetidin-1-yl]ethan-1-one
• 2-chloro-1-2-(1-cyclopropyl-1H-imidazol-2-yl)-3,3-dimethylazetidin-1-ylethan-1-one

• Inchi： 1S/C13H18ClN3O/c1-13(2)8-17(10(18)7-14)11(13)12-15-5-6-16(12)9-3-4-9/h5-6,9,11H,3-4,7-8H2,1-2H3
• InChI Key： RLLCYFQZUKBSEC-UHFFFAOYSA-N
• SMILES： ClCC(N1CC(C)(C)C1C1=NC=CN1C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 356
• XLogP3: 1.4
• Topological Polar Surface Area: 38.1

Additional information on 2-chloro-1-2-(1-cyclopropyl-1H-imidazol-2-yl)-3,3-dimethylazetidin-1-ylethan-1-one

Recent Advances in the Study of 2-chloro-1-2-(1-cyclopropyl-1H-imidazol-2-yl)-3,3-dimethylazetidin-1-ylethan-1-one (CAS: 2411256-01-2)

The compound 2-chloro-1-2-(1-cyclopropyl-1H-imidazol-2-yl)-3,3-dimethylazetidin-1-ylethan-1-one (CAS: 2411256-01-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique azetidine and imidazole structural motifs, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic pathways and receptor interactions. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key findings from recent research is the compound's ability to act as a potent inhibitor of specific kinases involved in inflammatory and proliferative diseases. In vitro and in vivo studies have demonstrated its efficacy in reducing cytokine production and cell proliferation, making it a candidate for further development in oncology and autoimmune disorders. The structural complexity of the molecule, particularly the cyclopropyl and imidazole moieties, has been identified as critical for its binding affinity and selectivity.

From a synthetic chemistry perspective, advancements have been made in the scalable production of 2-chloro-1-2-(1-cyclopropyl-1H-imidazol-2-yl)-3,3-dimethylazetidin-1-ylethan-1-one. Researchers have developed novel catalytic methods to improve yield and purity, addressing previous challenges related to stereochemical control and byproduct formation. These improvements are expected to facilitate further preclinical and clinical studies, ensuring a consistent supply of high-quality material for investigative purposes.

Pharmacokinetic studies have also provided valuable insights into the compound's bioavailability and metabolic stability. Preliminary data suggest that it exhibits favorable absorption and distribution profiles, with minimal off-target effects. However, further optimization may be required to enhance its half-life and reduce potential drug-drug interactions. These findings underscore the importance of continued research to fully realize the therapeutic potential of this compound.

In conclusion, 2-chloro-1-2-(1-cyclopropyl-1H-imidazol-2-yl)-3,3-dimethylazetidin-1-ylethan-1-one represents a promising candidate in the development of novel therapeutics. Its unique chemical structure and biological activity warrant further investigation, particularly in the context of targeted therapy for complex diseases. Future research should focus on advancing its clinical translation, exploring combination therapies, and addressing any remaining pharmacological challenges.